Cas no 69304-37-6 (chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane)

• Product Name: chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane
• CAS No: 69304-37-6
• MF: C₁₂H₂₈Cl₂OSi₂
• MW: 315.427124023438
• MDL: MFCD00009655
• CID: 58950
• PubChem ID: 172404
• Update Time: 2025-11-01

chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane
• 1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane [Hydroxyl Protecting Agent]
• 1,1,3,3-Tetraisopropyl-1,3-Dichlorodisiloxane
• 1,1,3,3-Tetraisopropyl-1,3-dichlorosiloxane
• 1,3-DICHLOROTETRAISOPROPYLDISILOXANE
• chloro-[chloro-di(propan-2-yl)silyl]oxy-di(propan-2-yl)silane
• Chlorotriisopropylsilane
• TIPSCl
• Triisopropyl chlorosilane
• TIPDSiCl2
• Disiloxane, 1,3-dichloro-1,1,3,3-tetrakis(1-methylethyl)-
• 1,3-dichloro-1,1,3,3-tetraisopropyl-disiloxane
• C12H28Cl2OSi2
• TIPDSi-Cl2
• 1,3-Dichloro-1,1,3,3-tetraisopropyl disiloxane
• KSC
• chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane
• S06200
• MFCD00009655
• chloranyl-[chloranyl-di(propan-2-yl)silyl]oxy-di(propan-2-yl)silane
• FT-0606637
• AMY7033
• DTXSID10219363
• 1,3-Dichlor-1,1,3,3-tetraisopropyl-disiloxane
• chloro({[chlorobis(propan-2-yl)silyl]oxy})bis(propan-2-yl)silane
• AKOS005256316
• I10721
• BCP05662
• 1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane;1,1,3,3-Tetraisopropyl-1,3-dichlorodisiloxane
• D1608
• 1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane, 97%
• PB47999
• AC-27658
• DDYAZDRFUVZBMM-UHFFFAOYSA-N
• A905103
• AS-18867
• SCHEMBL131740
• 69304-37-6
• EN300-1721216
• CS-0006202
• A836421
• Disiloxane, 1,3dichloro1,1,3,3tetrakis(1methylethyl)
• 1,1,3,3-Tetraisopropyl-1,3-dichlorodisiloxane; 1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane; 1,3-Dichlorotetraisopropyldisiloxane; TIPDS-Cl2; Tetraisopropyldisiloxane-1,3-diyl Dichloride
• 1,3Dichloro1,1,3,3tetraisopropyl disiloxane
• STL557373
• BBL103563
• 1,3Dichloro1,1,3,3tetrakis(1methylethyl)disiloxane
• 1,3Dichloro1,1,3,3tetraisopropyldisiloxane
• DB-009454
• 1,3-dichloro-1,1,3,3-tetra(propan-2-yl)disiloxane
• TlPDSil2
• DTXCID30141854

• MDL： MFCD00009655
• Inchi： 1S/C12H28Cl2OSi2/c1-9(2)16(13,10(3)4)15-17(14,11(5)6)12(7)8/h9-12H,1-8H3
• InChI Key： DDYAZDRFUVZBMM-UHFFFAOYSA-N
• SMILES： Cl[Si](C(C)C)(C(C)C)O[Si](C(C)C)(C(C)C)Cl
• BRN： 1934216

Computed Properties

• Exact Mass: 314.10600
• Monoisotopic Mass: 314.105574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.986 g/mL at 25 °C(lit.)
• Boiling Point: 90°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.454(lit.)
• Solubility: Miscible with dimethylformamide, hexane, ethyl acetate, chloroform and dichloromethane.
• PSA: 9.23000
• LogP: 6.00500
• Sensitiveness: Moisture Sensitive
• Specific Rotation: 1.4533-1.4560
• Solubility: React with water.

chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Storage Condition：Store long-term at 2-8°C
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds

Additional information on chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane

Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane (CAS No. 69304-37-6): A Comprehensive Overview

Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane, with the CAS number 69304-37-6, is a specialized organosilicon compound that has garnered significant attention in the field of synthetic chemistry and materials science. This compound, characterized by its complex siloxane structure, plays a pivotal role in various chemical transformations and functional material synthesis. Its unique molecular architecture, featuring multiple reactive sites, makes it a versatile reagent in organic synthesis, polymer chemistry, and nanotechnology.

The< strong>name chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane provides a detailed insight into its chemical composition. The presence of chlorine atoms and diisopropyl groups contributes to its reactivity, enabling it to participate in nucleophilic substitution reactions, cross-coupling reactions, and other synthetic pathways. The siloxane linkage further enhances its stability and utility in various applications.

In recent years, the< strong>organosilicon compounds have been extensively studied for their potential in drug delivery systems, catalysis, and advanced material development. Among these, Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane has emerged as a key intermediate in the synthesis of novel pharmaceuticals and specialty chemicals. Its ability to undergo selective reactions while maintaining structural integrity makes it an invaluable tool for chemists.

One of the most notable applications of Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane is in the field of polymer chemistry. It serves as a precursor for synthesizing siloxane-based polymers, which exhibit excellent thermal stability, chemical resistance, and mechanical properties. These polymers find applications in coatings, adhesives, and high-performance composites. The< strong>siloxane linkage in the compound contributes to the formation of stable Si-O-Si networks, enhancing the overall properties of the resulting materials.

The< strong>CAS number 69304-37-6 is a unique identifier for this compound, ensuring accurate documentation and classification in chemical databases. This standardized nomenclature aids researchers in accessing relevant literature, safety data sheets (SDS), and regulatory information. The compound's entry in chemical registries facilitates its use in both academic research and industrial applications.

In the realm of pharmaceutical research, Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane has been explored as a potential intermediate in drug synthesis. Its reactive chlorine atoms can be selectively functionalized to introduce various pharmacophores or bioactive moieties. This flexibility makes it a valuable building block for developing new therapeutic agents. Additionally, its role in facilitating cross-coupling reactions has been leveraged to create complex drug molecules with improved efficacy and reduced side effects.

The< strong>silyl groups present in the compound contribute to its stability under various reaction conditions while also enabling further functionalization. These groups can be easily modified through silylation reactions, allowing chemists to tailor the properties of the final product according to specific requirements. This adaptability has made Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane a preferred choice for researchers working on innovative synthetic methodologies.

In conclusion, Chloro-[chloro(diisopropyl)silyl]oxy-diisopropyl-silane (CAS No. 69304-37-6) is a multifaceted organosilicon compound with broad applications across synthetic chemistry, polymer science, and pharmaceutical research. Its unique structure and reactivity make it an indispensable tool for chemists seeking to develop advanced materials and innovative drug formulations. As research continues to uncover new possibilities for this compound, its significance in modern chemistry is likely to grow even further.